Cas no 219685-79-7 (Benzoic acid, 2-chloro-4-hydroxy-, hydrazide)

• Product Name: Benzoic acid, 2-chloro-4-hydroxy-, hydrazide
• CAS No: 219685-79-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 3911649
• PubChem ID: 59092373
• Update Time: 2025-06-08

Benzoic acid, 2-chloro-4-hydroxy-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-hydroxy-, hydrazide
• 2-Chloro-4-hydroxybenzohydrazide
• 219685-79-7
• SCHEMBL2648954

• Inchi： 1S/C7H7ClN2O2/c8-6-3-4(11)1-2-5(6)7(12)10-9/h1-3,11H,9H2,(H,10,12)
• InChI Key： QSXAXECOHNROJB-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=C(O)C=C1Cl

Computed Properties

• Exact Mass: 186.0196052Da
• Monoisotopic Mass: 186.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on Benzoic acid, 2-chloro-4-hydroxy-, hydrazide

Recent Advances in the Study of Benzoic acid, 2-chloro-4-hydroxy-, hydrazide (CAS: 219685-79-7)

In recent years, the compound Benzoic acid, 2-chloro-4-hydroxy-, hydrazide (CAS: 219685-79-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative has shown promising potential in various applications, including antimicrobial, anticancer, and enzyme inhibition activities. The unique structural features of this compound, characterized by the presence of a chloro and hydroxy substituent on the benzene ring, along with the hydrazide functional group, contribute to its diverse biological activities. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential therapeutic applications.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and optimization of Benzoic acid, 2-chloro-4-hydroxy-, hydrazide derivatives to enhance their bioactivity. The researchers employed a multi-step synthetic route, starting from 2-chloro-4-hydroxybenzoic acid, followed by esterification and subsequent hydrazide formation. The synthesized compounds were evaluated for their antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The results demonstrated that the hydrazide derivative exhibited potent inhibitory effects, particularly against *Staphylococcus aureus* and *Escherichia coli*, with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL. These findings suggest that this compound could serve as a lead structure for the development of novel antimicrobial agents.

Another significant area of research involves the anticancer properties of Benzoic acid, 2-chloro-4-hydroxy-, hydrazide. A study conducted by a team at the National Cancer Institute investigated the compound's ability to induce apoptosis in various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The researchers observed that the compound triggered mitochondrial-mediated apoptosis by upregulating pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic Bcl-2. Additionally, the compound exhibited selective cytotoxicity towards cancer cells, sparing normal fibroblasts, which underscores its potential as a targeted anticancer agent. Further in vivo studies are warranted to validate these findings and assess the compound's pharmacokinetic properties.

In the context of enzyme inhibition, Benzoic acid, 2-chloro-4-hydroxy-, hydrazide has been identified as a potent inhibitor of tyrosinase, an enzyme involved in melanin production. A recent study published in *Bioorganic Chemistry* demonstrated that the compound competitively inhibited tyrosinase activity, with an IC50 value of 1.2 µM. Molecular docking studies revealed that the hydrazide moiety formed hydrogen bonds with key amino acid residues in the enzyme's active site, thereby blocking substrate access. This inhibitory activity positions the compound as a potential candidate for the treatment of hyperpigmentation disorders, such as melasma and age spots.

Despite these promising findings, several challenges remain in the development of Benzoic acid, 2-chloro-4-hydroxy-, hydrazide as a therapeutic agent. Issues such as poor solubility, metabolic instability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent advancements in drug delivery systems, including nanoparticle-based carriers, offer potential solutions to enhance the compound's bioavailability and reduce off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and translating the compound's potential into clinical applications.

In conclusion, Benzoic acid, 2-chloro-4-hydroxy-, hydrazide (CAS: 219685-79-7) represents a versatile scaffold with broad-spectrum biological activities. The latest research highlights its potential as an antimicrobial, anticancer, and enzyme inhibitory agent, paving the way for future drug development. Continued exploration of its mechanism of action, structure-activity relationships, and therapeutic applications will be essential to fully realize its potential in the chemical biology and pharmaceutical fields.